Cas no 1225522-97-3 (5-(4-Methoxyphenyl)pyridin-3-amine)

• Product Name: 5-(4-Methoxyphenyl)pyridin-3-amine
• CAS No: 1225522-97-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1033607
• PubChem ID: 66520917
• Update Time: 2025-05-25

5-(4-Methoxyphenyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxyphenyl)pyridin-3-amine
• DTXSID90735036
• 1225522-97-3
• AKOS015946209
• HGCNGZKPNLGFSM-UHFFFAOYSA-N
• DB-295736
• SCHEMBL15211877
• J-516257

• Inchi： 1S/C12H12N2O/c1-15-12-4-2-9(3-5-12)10-6-11(13)8-14-7-10/h2-8H,13H2,1H3
• InChI Key： HGCNGZKPNLGFSM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=NC=C(C=1)N

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(4-Methoxyphenyl)pyridin-3-amine

5-(4-Methoxyphenyl)pyridin-3-amine: A Comprehensive Overview

5-(4-Methoxyphenyl)pyridin-3-amine (CAS No. 1225522-97-3) is a fascinating compound with significant potential in the fields of pharmacology and materials science. This molecule, characterized by its unique structure combining a pyridine ring with a methoxy-substituted phenyl group, has garnered attention due to its versatile properties and promising applications. Recent studies have shed light on its role in drug discovery, particularly in the development of novel therapeutics targeting various diseases.

The synthesis of 5-(4-Methoxyphenyl)pyridin-3-amine involves a series of well-defined chemical reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity, making this compound accessible for further exploration. The molecule's structure, featuring a pyridine ring with an amino group at position 3 and a methoxyphenyl substituent at position 5, contributes to its unique electronic properties and reactivity.

One of the most exciting developments involving 5-(4-Methoxyphenyl)pyridin-3-amine is its application in medicinal chemistry. Recent studies have demonstrated its potential as a lead compound for the development of kinase inhibitors, which are critical in treating cancer and other proliferative diseases. The compound's ability to interact with specific protein targets makes it a valuable tool in drug design, particularly in the context of personalized medicine.

In addition to its pharmacological applications, 5-(4-Methoxyphenyl)pyridin-3-amine has shown promise in materials science. Its electronic properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. Researchers have explored its ability to act as an electron transport material, highlighting its potential in advancing next-generation electronic devices.

The latest research on 5-(4-Methoxyphenyl)pyridin-3-amine has also focused on its biocompatibility and toxicity profiles. Preclinical studies indicate that the compound exhibits low toxicity at therapeutic concentrations, making it a safer option for drug development. Furthermore, its ability to penetrate cellular membranes efficiently enhances its potential as a drug delivery agent.

From a synthetic chemistry perspective, 5-(4-Methoxyphenyl)pyridin-3-amine serves as a versatile building block for constructing more complex molecules. Its modular structure allows for easy functionalization, enabling researchers to explore a wide range of derivatives with diverse biological activities. This flexibility underscores its importance in both academic and industrial research settings.

In conclusion, 5-(4-Methoxyphenyl)pyridin-3-amine (CAS No. 1225522-97-3) is a multifaceted compound with significant implications across various scientific disciplines. Its role in drug discovery, materials science, and synthetic chemistry positions it as a key molecule for future advancements. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to both scientific innovation and therapeutic development.